4-[5-chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl]-3,4-dihydro-2H-1,4-benzoxazine

• IUPAC Name: (5-chloro-2-methylsulfanylpyrimidin-4-yl)-(2,3-dihydro-1,4-benzoxazin-4-yl)methanone
• InChI: InChI=1S/C14H12ClN3O2S/c1-21-14-16-8-9(15)12(17-14)13(19)18-6-7-20-11-5-3-2-4-10(11)18/h2-5,8H,6-7H2,1H3
• InChI Key: PIZCDIFKRQOMNG-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=C(C(=N1)C(=O)N2CCOC3=CC=CC=C32)Cl
• Molecular Formula: C14H12ClN3O2S
• Molecular Weight: 321.8 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves several steps, including the formation of the pyrimidine ring, introduction of functional groups, and cyclization to form the benzoxazine ring. Notably, hetero-annulation reactions using o-aminopyrimidine aldehydes and o-aminopyrimidine ketones serve as convenient synthons for obtaining fused pyrimidines . These reactions can be achieved under specific conditions, such as using β-dicarbonyl compounds and nickel catalysts .

Molecular Structure Analysis

The molecular formula of this compound is C₁₃H₁₀ClN₃O₃S , with an empirical weight of approximately 323.76 Da . The arrangement of atoms within the pyrimidine and benzoxazine rings significantly influences its properties.

Future Directions

: Komkov, A. V., Sukhanova, A. А., Menchikov, L. G., & Zavarzin, I. V. (2022). о-Aminopyrimidine Aldehydes and Ketones: Synthesis and use as Precursors to Fused Pyrimidines. Chemistry of Heterocyclic Compounds, 58(11), 547–566. Link